![molecular formula C13H13N3O4 B2984812 N-(isoxazol-3-yl)-2-((tetrahydrofuran-3-yl)oxy)nicotinamide CAS No. 2034428-62-9](/img/structure/B2984812.png)
N-(isoxazol-3-yl)-2-((tetrahydrofuran-3-yl)oxy)nicotinamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(isoxazol-3-yl)-2-((tetrahydrofuran-3-yl)oxy)nicotinamide, commonly known as THF-NIA, is a compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a synthetic compound that was first synthesized in 2014 by a team of researchers at the University of California, San Francisco. Since then, THF-NIA has been the subject of several studies aimed at exploring its synthesis method, mechanism of action, biochemical and physiological effects, and potential applications in scientific research.
Scientific Research Applications
Enzyme Inhibition and Metabolic Diseases
Research has identified small molecule inhibitors of Nicotinamide N-methyltransferase (NNMT), an enzyme implicated in various metabolic and chronic diseases. Studies reveal the structure-activity relationships (SARs) for NNMT inhibitors, highlighting the significance of certain molecular scaffolds and computer-based docking to predict binding orientations and interactions critical for enzyme inhibition (Neelakantan et al., 2017).
Supramolecular Chemistry
Nicotinamide has been utilized as a supramolecular reagent in synthesizing copper(II) halogenobenzoate complexes with nicotinamide. These complexes are studied for their structural characteristics and potential applications in creating supramolecular arrays, indicating the versatility of nicotinamide derivatives in forming hydrogen-bonded networks (Halaška et al., 2016).
Neuroprotection
Investigations into novel Na+/Ca2+ exchange inhibitors have led to the discovery of derivatives that preferentially inhibit NCX3, offering protection against neuronal cell damage. Such findings suggest therapeutic potentials for nicotinamide derivatives in neuroprotection, especially in conditions like hypoxia/reoxygenation-induced neuronal damage (Iwamoto & Kita, 2006).
Molecular Synthesis
Research has demonstrated the unusual reactivity of 4-vinyl isoxazoles in the copper-mediated synthesis of nicotinate derivatives, utilizing DMSO as a one-carbon surrogate. This highlights the innovative approaches in synthesizing densely substituted N-heterocyclic compounds, indicating the broad applicability of nicotinamide and its derivatives in organic synthesis (Kumar & Kapur, 2020).
Antioxidant Properties
Nicotinamide (vitamin B3) has shown significant inhibition of oxidative damage in rat brain mitochondria, suggesting its potential as a potent antioxidant capable of protecting cellular membranes against oxidative stress. This underscores the role of nicotinamide in mitigating damage induced by reactive oxygen species, highlighting its therapeutic relevance (Kamat & Devasagayam, 1999).
properties
IUPAC Name |
N-(1,2-oxazol-3-yl)-2-(oxolan-3-yloxy)pyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13N3O4/c17-12(15-11-4-7-19-16-11)10-2-1-5-14-13(10)20-9-3-6-18-8-9/h1-2,4-5,7,9H,3,6,8H2,(H,15,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZHKDSPJYXNTUGI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCC1OC2=C(C=CC=N2)C(=O)NC3=NOC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
275.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.